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Compound of Interest

Compound Name:
2-Hydroxy-4'-

phenoxyacetophenone

CAS No.: 92254-23-4

Cat. No.: B3389259

Get Quote

Core Focus: Structural Profiling, Synthetic Pathways, and Drug Development Utility

Executive Summary
In medicinal chemistry, the transition from a methyl ketone (4'-phenoxyacetophenone) to an

-hydroxy ketone (2-Hydroxy-4'-phenoxyacetophenone) represents a critical activation step.
[1] While the former serves as a stable, bulk intermediate for introducing the hydrophobic
phenoxyphenyl moiety, the latter is a reactive "warhead" scaffold. The

-hydroxy functionality allows for the rapid construction of bioactive heterocycles—specifically
imidazoles and oxazoles—which are ubiquitous in kinase inhibitors (e.g., p38 MAPK inhibitors)
and antifungal agents.

Chemical Profiling & Structural Identity[1][2][3]
The primary distinction lies in the substitution at the
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-carbon (C2 position of the ethanone chain).[1]

Feature 4'-Phenoxyacetophenone
2-Hydroxy-4'-
phenoxyacetophenone

Structure

IUPAC Name 1-(4-phenoxyphenyl)ethanone
2-hydroxy-1-(4-

phenoxyphenyl)ethanone

CAS Number 5031-78-7 92254-23-4

Mol.[1][2] Weight 212.25 g/mol 228.24 g/mol

Functionality
Methyl Ketone (Nucleophilic

-C)
-Hydroxy Ketone (Bifunctional)

Stability High; stable at RT.[1]
Moderate; prone to

dimerization/oxidation.[1]

Primary Use
Precursor; Friedel-Crafts

substrate.[1]

Heterocycle synthesis;

Pharmacophore scaffold.[1]

Synthetic Pathways & Manufacturing Logic[1][5]
The synthesis of the 2-hydroxy derivative typically proceeds sequentially from the methyl

ketone.[1] Direct oxidation is possible but often yields side products; therefore, a two-step

halogenation-hydrolysis protocol is the industry standard for high purity.[1]

Pathway Visualization (Graphviz)[1]

Diphenyl Ether 4'-Phenoxyacetophenone
(Methyl Ketone)

Friedel-Crafts Acylation
(AcCl, AlCl3) 2-Bromo-4'-phenoxyacetophenone

(Alpha-Halo Ketone)

Alpha-Bromination
(Br2 or CuBr2) 2-Hydroxy-4'-phenoxyacetophenone

(Alpha-Hydroxy Ketone)

Hydrolysis
(NaCOOH / H2O)

Click to download full resolution via product page

Figure 1: Stepwise synthetic progression from the raw material diphenyl ether to the target

-hydroxy ketone.
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Detailed Reaction Mechanisms[1]
Step 1: Synthesis of 4'-Phenoxyacetophenone
This is a classic Friedel-Crafts Acylation.[1] Diphenyl ether is reacted with acetyl chloride in the

presence of a Lewis acid catalyst (

).[1]

Regioselectivity: The phenoxy group is an ortho/para director.[1] Due to steric hindrance at

the ortho position, the para isomer (4'-position) is heavily favored.[1]

Key Control Point: Temperature must be controlled (< 5°C initially) to prevent di-acylation.[1]

Step 2: Conversion to 2-Hydroxy-4'-phenoxyacetophenone
Direct hydroxylation is difficult.[1] The preferred route involves

-bromination followed by nucleophilic substitution.[1]

Bromination: 4'-phenoxyacetophenone is treated with Bromine (

) or Copper(II) Bromide (

) in ethyl acetate/chloroform.[1] This yields 2-bromo-1-(4-phenoxyphenyl)ethanone (CAS
2491-38-5).[1]

Hydrolysis: The bromo-ketone is unstable and lachrymatory.[1] It is converted to the hydroxy

ketone via a formate intermediate (using Sodium Formate in aqueous ethanol) which

spontaneously hydrolyzes, or by direct hydrolysis with dilute base (though this risks aldol

condensation side reactions).[1]

Experimental Protocols
Protocol A: Synthesis of 2-Bromo-4'-
phenoxyacetophenone (Intermediate)

Reagents: 4'-Phenoxyacetophenone (10 mmol),

(20 mmol), Ethyl Acetate (50 mL).[1]
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Procedure:

Dissolve ketone in ethyl acetate.[1][3]

Add

and reflux for 4–6 hours. The green

turns to white

as the reaction proceeds.

Filter off the copper salts.[1]

Evaporate solvent to yield the

-bromo derivative.[1]

Why

? It provides cleaner mono-bromination compared to elemental bromine, reducing the risk of
di-bromination.[1]

Protocol B: Hydrolysis to 2-Hydroxy-4'-
phenoxyacetophenone[1]

Reagents: 2-Bromo-4'-phenoxyacetophenone (crude), Sodium Formate (3 eq),

Ethanol/Water (1:1).[1]

Procedure:

Suspend the bromo-ketone in the ethanol/water mixture.[1]

Add Sodium Formate and reflux for 4 hours.

Mechanism: The formate ion displaces the bromide (

) to form the

-formyloxy ketone, which rapidly hydrolyzes to the
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-hydroxy ketone under reflux conditions.[1]

Cool and extract with dichloromethane. Recrystallize from hexane/ether.

Applications in Drug Development[2][7]
The transition from the methyl ketone to the hydroxy ketone is strategic in scaffold design.

The "Hydrophobic Tail" Effect
Both molecules contain the 4-phenoxyphenyl moiety.[1] In kinase inhibitors (e.g., Ibrutinib

analogs), this group often occupies the hydrophobic "back pocket" of the ATP binding site. The

ether linkage provides rotational flexibility, allowing the distal phenyl ring to adjust to the

pocket's topology.

Heterocycle Construction (The "Warhead")
2-Hydroxy-4'-phenoxyacetophenone is a versatile precursor for constructing imidazole-

based drugs.[1]

Reaction: Condensation with aldehydes and ammonia (Weidenhagen synthesis).[1]

Outcome: 4-(4-phenoxyphenyl)-imidazole derivatives.

Relevance: This core is structurally similar to SB203580 (a p38 MAPK inhibitor).[1] The

hydroxy group becomes part of the imidazole nitrogen/carbon framework during cyclization.

Bioactivity Logic Flow[1]
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2-Hydroxy-4'-phenoxyacetophenone

Condensation with R-CHO + NH3

Cyclization

4,5-Disubstituted Imidazole

Target: p38 MAPK / CYP51 (Antifungal)

Binding via N-H...Asp
& Phenoxy...Hydrophobic Pocket

Click to download full resolution via product page

Figure 2: Logic flow from the hydroxy-ketone scaffold to bioactive kinase inhibitors.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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